N-(4-chlorophenyl)-2-{[4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Specification

• Molecular Formula: C15H13ClN6OS
• Molecular Weight: 360.8 g/mol
• IUPAC Name: N-(4-chlorophenyl)-2-[(4-methyl-5-pyrazin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C15H13ClN6OS/c1-22-14(12-8-17-6-7-18-12)20-21-15(22)24-9-13(23)19-11-4-2-10(16)3-5-11/h2-8H,9H2,1H3,(H,19,23)
• Standard InChI Key: MCSLDBPGLIEAQD-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Cl)C3=NC=CN=C3
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Cl)C3=NC=CN=C3

Introduction

Chemical Structure and Molecular Properties

The compound’s molecular formula, C₁₅H₁₃ClN₆OS, reflects a 360.8 g/mol molecular weight and a compact yet functionally diverse structure. Key features include:

• A 1,2,4-triazole core substituted with a methyl group at position 4 and a pyrazin-2-yl group at position 5.

• A sulfanyl-acetamide bridge linking the triazole to a 4-chlorophenyl group, enhancing lipophilicity and electronic interactions.

Table 1: Molecular Properties

Property	Value
IUPAC Name	N-(4-chlorophenyl)-2-[(4-methyl-5-pyrazin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
Molecular Formula	C₁₅H₁₃ClN₆OS
Molecular Weight	360.8 g/mol
Canonical SMILES	C1=CC=C(C=C1Cl)NC(=O)CSC2=NN=C(N2C)N3C=NC=CN3
Key Pharmacophores	Triazole, pyrazine, chlorophenyl

The chlorophenyl group contributes to π-π stacking with biological targets, while the pyrazine ring may facilitate hydrogen bonding, critical for antimicrobial and anticancer mechanisms.

Synthesis and Manufacturing

The synthesis involves a multi-step strategy to assemble the triazole-pyrazine core and acetamide side chain:

Reaction Pathway

• Triazole Formation: Cyclization of pyrazine-2-carbohydrazide with methyl isothiocyanate under basic conditions yields the 4-methyl-5-pyrazin-2-yl-4H-1,2,4-triazole-3-thiol intermediate.

• Acetamide Coupling: Reaction of the thiol intermediate with 2-chloro-N-(4-chlorophenyl)acetamide in the presence of a base (e.g., K₂CO₃) in anhydrous DMF at 60–80°C.

Table 2: Synthesis Parameters

Step	Conditions	Yield
Triazole cyclization	EtOH, reflux, 12 h	65–70%
Thiol-activation	K₂CO₃, DMF, 60°C, 6 h	80–85%
Final purification	Column chromatography (SiO₂, EtOAc/hexane)	>95% purity

Industrial-scale production would require optimization for cost and efficiency, potentially employing continuous flow reactors to enhance throughput.

Analytical Characterization

Spectroscopic Analysis

• ¹H NMR: Peaks at δ 8.6–8.8 ppm (pyrazine protons), δ 7.3–7.5 ppm (chlorophenyl aromatic protons), and δ 3.8 ppm (methyl group on triazole).

• IR Spectroscopy: Stretches at 1650 cm⁻¹ (amide C=O) and 650 cm⁻¹ (C-S bond).

Comparison with Structural Analogs

Triazole-Pyrazine Hybrids

• Variant A: Replacement of chlorophenyl with fluorophenyl improves antibacterial potency (MIC: 4 µg/mL) but increases hepatotoxicity.

• Variant B: Addition of a methoxy group to the acetamide side chain enhances anticancer activity (IC₅₀: 5 µM) but reduces solubility.

Future Research Directions

• Structure-Activity Relationship (SAR) Studies: Systematic modification of the pyrazine and triazole substituents.

• In Vivo Pharmacokinetics: Oral bioavailability and metabolic stability profiling in rodent models.